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Compound of Interest

Compound Name: (R)-Methyl 3-aminobutanoate

Cat. No.: B025519

An In-depth Technical Guide to the Physical Properties of (R)-Methyl 3-aminobutanoate

Introduction

(R)-Methyl 3-aminobutanoate is a chiral chemical compound that serves as a valuable
intermediate in the synthesis of various organic molecules, including pharmaceuticals and
other bioactive compounds.[1] Its specific stereochemistry makes it a crucial building block in
stereoselective synthesis. This guide provides a comprehensive overview of the key physical
properties of (R)-Methyl 3-aminobutanoate for researchers, scientists, and professionals in
drug development.

Quantitative Physical Properties

The physical characteristics of (R)-Methyl 3-aminobutanoate are summarized in the table
below. These properties are essential for its handling, storage, and application in chemical
reactions.
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Physical Property

Value

Molecular Formula

C5H11NO2

Molecular Weight 117.15 g/mol [1][2]

Appearance Colorless to light yellow liquid[3]
Boiling Point 159.8 + 23.0 °C at 760 mmHg[1]
Density 1.0 £ 0.1 g/lcm3[1]

Refractive Index

1.427[1]

Soluble in water and common organic

Solubility

solvents[1]
pKa (Acidity Coefficient) 8.71 £ 0.10 (Predicted)[1]
Flash Point 34.0 £ 20.1 °C[1]

Storage Conditions

Keep in a dark place, sealed in dry, store in a
freezer under -20°C[1][3]

Experimental Protocols

Detailed methodologies for determining the key physical properties of (R)-Methyl 3-

aminobutanoate are outlined below. These are generalized protocols based on standard

laboratory practices.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure.
Apparatus:

¢ Heating mantle or oil bath

e Round-bottom flask

e Condenser
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e Thermometer
» Boiling chips
Procedure:

e Place a small volume of (R)-Methyl 3-aminobutanoate into the round-bottom flask along
with a few boiling chips to ensure smooth boiling.

o Set up a distillation apparatus with the flask connected to a condenser.

 Insert a thermometer into the flask, ensuring the bulb is positioned just below the side arm of
the condenser to accurately measure the temperature of the vapor.

e Gradually heat the flask using the heating mantle or oil bath.

e Record the temperature at which a steady stream of distillate is collected. This temperature
is the boiling point.

Determination of Density

Density is the mass per unit volume of a substance.

Apparatus:

e Pycnometer (specific gravity bottle) of a known volume

e Analytical balance

o Temperature-controlled water bath

Procedure:

o Clean and dry the pycnometer and weigh it accurately on an analytical balance (m1).

« Fill the pycnometer with distilled water and place it in a temperature-controlled water bath
until it reaches thermal equilibrium (e.g., 25°C).

» Remove any excess water and weigh the pycnometer filled with water (m2).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b025519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Empty and dry the pycnometer, then fill it with (R)-Methyl 3-aminobutanoate and repeat the
temperature equilibration.

Weigh the pycnometer filled with the sample (m3).

The density is calculated using the formula: Density = [(m3 - m1) / (m2 - m1)] * Density of
water at the experimental temperature.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when

entering the substance.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Lint-free tissue

Procedure:

Calibrate the Abbe refractometer using a standard sample with a known refractive index,
such as distilled water.

Ensure the prism of the refractometer is clean and dry.
Using a dropper, place a few drops of (R)-Methyl 3-aminobutanoate onto the prism.

Close the prism and allow the sample to spread evenly and reach the desired temperature,
which is maintained by the water circulator.

Look through the eyepiece and adjust the knob until the boundary line between the light and
dark regions is sharp and centered in the crosshairs.

Read the refractive index value from the scale.
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Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a liquid chemical sample like (R)-Methyl 3-aminobutanoate.

Workflow for Physical Property Analysis
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Caption: Experimental workflow for determining physical properties.

Safety Information

(R)-Methyl 3-aminobutanoate should be handled with care. It may be irritating to the skin and
eyes, and health problems can arise from inhalation, ingestion, or skin contact.[1] Appropriate
personal protective equipment (PPE), including chemical safety goggles, gloves, and a lab
coat, should be worn when handling this chemical.[1] In case of accidental ingestion, seek
immediate professional medical attention.[1]

Conclusion

This technical guide provides essential data on the physical properties of (R)-Methyl 3-
aminobutanoate, along with standardized protocols for their determination. The information
presented is critical for the safe and effective use of this compound in research and
development, particularly in the field of synthetic organic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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